Cas no 933745-52-9 (4-methylpyrimidine-2-carbaldehyde)

4-methylpyrimidine-2-carbaldehyde structure

933745-52-9 structure

Product Name:4-methylpyrimidine-2-carbaldehyde

CAS No:933745-52-9

MF:C₆H₆N₂O

MW:122.12464094162

MDL:MFCD10700213

CID:1982176

Update Time:2024-10-26

4-methylpyrimidine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-PYRIMIDINECARBOXALDEHYDE, 4-METHYL-
- 4-Methyl-2-pyrimidinecarboxaldehyde
- 4-Methylpyrimidine-2-carbaldehyde
- 4-Methyl-2-pyrimidinecarboxaldehyde (ACI)
- 4-methylpyrimidine-2-carbaldehyde
- MDL： MFCD10700213
- Inchi： 1S/C6H6N2O/c1-5-2-3-7-6(4-9)8-5/h2-4H,1H3
- InChI Key： UBGSMHJOMIMVAW-UHFFFAOYSA-N
- SMILES： O=CC1N=C(C)C=CN=1

4-methylpyrimidine-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB511763-100 mg	4-Methylpyrimidine-2-carbaldehyde, 95%; .	933745-52-9	95%	100MG	€265.70	2023-04-18
abcr	AB511763-250 mg	4-Methylpyrimidine-2-carbaldehyde, 95%; .	933745-52-9	95%	250MG	€490.10	2023-04-18
abcr	AB511763-1 g	4-Methylpyrimidine-2-carbaldehyde, 95%; .	933745-52-9	95%	1g	€1,163.30	2023-04-18
Chemenu	CM316345-1g	4-Methylpyrimidine-2-carbaldehyde	933745-52-9	95%	1g	$665	2021-08-18
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD01879-5g	4-methylpyrimidine-2-carbaldehyde	933745-52-9	95%	5g	$2450	2023-09-07
Matrix Scientific	124083-1g	4-Methylpyrimidine-2-carbaldehyde, 95+%	933745-52-9	95+%	1g	$1139.00	2023-09-06
abcr	AB511763-500 mg	4-Methylpyrimidine-2-carbaldehyde, 95%; .	933745-52-9	95%	500MG	€789.30	2023-04-18
Chemenu	CM316345-1g	4-Methylpyrimidine-2-carbaldehyde	933745-52-9	95%	1g	$689	2023-02-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20120180-100MG	4-methylpyrimidine-2-carbaldehyde	933745-52-9	97%	100MG	￥ 1,089.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20120180-250MG	4-methylpyrimidine-2-carbaldehyde	933745-52-9	97%	250MG	￥ 1,742.00	2023-04-12

4-methylpyrimidine-2-carbaldehyde Production Method

Production Method 1

1789733-04-5

933745-52-9

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Acetone , Water ; overnight, 40 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized

Reference

: Steric interference on the redox-conjugated pyrimidine ring rotation of mono- and dinuclear copper complexes with (4-methyl-2-pyrimidinyl)imine ligands

Hattori, Yohei; Nishikawa, Michihiro; Kusamoto, Tetsuro; Kume, Shoko; Nishihara, Hiroshi, Chemistry Letters, 2014, 43(7), 1037-1039

Production Method 2

142650-13-3

933745-52-9

Reaction Conditions

1.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; rt → -78 °C; 2 h, -78 °C
1.2 Reagents: Triethylamine ; overnight, -78 °C → rt
1.3 Reagents: Water ; 1 h, rt

Reference

: Pyrido[2,3-d]pyrimidin-4-one derivatives as tankyrase inhibitors and their preparation and use for the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 3

933745-52-9

Reaction Conditions

Reference

: Heteroaryl compounds as inhibitors of plasma kallikrein and their preparation

, World Intellectual Property Organization, , ,

4-methylpyrimidine-2-carbaldehyde Raw materials

4-methylpyrimidine-2-carbaldehyde Preparation Products

4-methylpyrimidine-2-carbaldehyde (933745-52-9)

4-methylpyrimidine-2-carbaldehyde Related Literature

1. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

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